Cas no 1239484-58-2 (3-Methyl-5-o-tolyl-1H-pyrazole)

3-Methyl-5-o-tolyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with a methyl group at the 3-position and an o-tolyl group at the 5-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and coordination chemistry. Its rigid aromatic framework enhances stability, while the substitution pattern allows for further functionalization, making it valuable for designing bioactive molecules or ligands. The compound exhibits moderate solubility in common organic solvents, facilitating its use in various reaction conditions. Its well-defined molecular architecture ensures reproducibility in research and industrial processes, supporting its role in advanced chemical synthesis.

3-Methyl-5-o-tolyl-1H-pyrazole structure

1239484-58-2 structure

Product Name:3-Methyl-5-o-tolyl-1H-pyrazole

CAS No:1239484-58-2

MF:C₁₁H₁₂N₂

MW:172.226382255554

CID:4779234

Update Time:2025-10-30

3-Methyl-5-o-tolyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-5-o-tolyl-1H-pyrazole
- 5-methyl-3-o-tolyl-1H-pyrazole
- 5-Methyl-3-(o-tolyl)-1H-pyrazole
- 5-methyl-3-(2-methylphenyl)-1H-pyrazole
- Inchi： 1S/C11H12N2/c1-8-5-3-4-6-10(8)11-7-9(2)12-13-11/h3-7H,1-2H3,(H,12,13)
- InChI Key： BFKAVZKWTXSJGN-UHFFFAOYSA-N
- SMILES： N1C(C)=CC(C2C=CC=CC=2C)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 170
XLogP3: 2.6
Topological Polar Surface Area: 28.7

3-Methyl-5-o-tolyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B102556-10mg	3-methyl-5-o-tolyl-1H-pyrazole	1239484-58-2	10mg	$ 50.00	2022-06-07
TRC	B102556-50mg	3-methyl-5-o-tolyl-1H-pyrazole	1239484-58-2	50mg	$ 185.00	2022-06-07
TRC	B102556-100mg	3-methyl-5-o-tolyl-1H-pyrazole	1239484-58-2	100mg	$ 275.00	2022-06-07

3-Methyl-5-o-tolyl-1H-pyrazole Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Related Categories

Additional information on 3-Methyl-5-o-tolyl-1H-pyrazole

3-Methyl-5-o-tolyl-1H-pyrazole: A Comprehensive Overview

3-Methyl-5-o-tolyl-1H-pyrazole (CAS No: 1239484-58-2) is a heterocyclic compound with a pyrazole ring substituted at positions 3 and 5 with methyl and o-tolyl groups, respectively. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The pyrazole ring serves as a versatile scaffold for further functionalization, making it a valuable building block in organic synthesis.

The synthesis of 3-Methyl-5-o-tolyl-1H-pyrazole typically involves multi-step reactions, often utilizing condensation reactions between suitable carbonyl compounds and amines. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. The o-tolyl group substitution at position 5 imparts unique electronic and steric properties to the molecule, enhancing its reactivity in various chemical transformations.

One of the most promising applications of 3-Methyl-5-o-tolyl-1H-pyrazole lies in its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, research published in 2023 demonstrated that 3-Methyl-5-o-tolyl-1H-pyrazole derivatives can effectively inhibit the activity of certain kinases involved in cancer progression, suggesting their potential as anti-cancer agents.

In addition to its pharmaceutical applications, 3-Methyl-5-o-tolyl-1H-pyrazole has also been explored for its role in agrochemicals. Recent studies have highlighted its ability to act as a plant growth regulator, promoting root development and enhancing stress tolerance in crops. This property makes it a candidate for sustainable agricultural practices, aligning with global efforts to improve food security.

The structural versatility of 3-Methyl-5-o-tolyl-1H-pyrazole also extends to materials science applications. Researchers have investigated its use as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

From a synthetic chemistry perspective, 3-Methyl-5-o-tolyl-1H-pyrazole serves as an excellent platform for exploring new reaction mechanisms and developing innovative synthetic strategies. Its ability to undergo various transformations, such as nucleophilic aromatic substitution and cycloaddition reactions, has made it a valuable tool in organic synthesis.

In conclusion, 3-Methyl-5-o-tolyl-1H-pyrazole (CAS No: 1239484-58-2) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in future scientific developments. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various industries worldwide.